methyl (2E)-3-[2-methoxy-5-(pyrrolidin-1-ylsulfonyl)phenyl]prop-2-enoate

• Molecular Formula: C15H19NO5S
• Molecular Weight: 325.4 g/mol
• IUPAC Name: methyl (E)-3-(2-methoxy-5-pyrrolidin-1-ylsulfonylphenyl)prop-2-enoate
• InChI: InChI=1S/C15H19NO5S/c1-20-14-7-6-13(11-12(14)5-8-15(17)21-2)22(18,19)16-9-3-4-10-16/h5-8,11H,3-4,9-10H2,1-2H3/b8-5+
• InChI Key: AKWVUZGBYXRUFI-VMPITWQZSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)/C=C/C(=O)OC
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)C=CC(=O)OC

Description

METHYL (2E)-3-[2-METHOXY-5-(PYRROLIDINE-1-SULFONYL)PHENYL]PROP-2-ENOATE is a synthetic organic compound with a complex structure It is characterized by the presence of a methoxy group, a pyrrolidine-1-sulfonyl group, and a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL (2E)-3-[2-METHOXY-5-(PYRROLIDINE-1-SULFONYL)PHENYL]PROP-2-ENOATE typically involves multiple steps, including the formation of the core structure and the introduction of functional groups. The reaction conditions often require the use of specific catalysts, solvents, and temperature controls to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes. The optimization of reaction conditions, such as temperature, pressure, and reactant concentrations, is crucial to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

METHYL (2E)-3-[2-METHOXY-5-(PYRROLIDINE-1-SULFONYL)PHENYL]PROP-2-ENOATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The methoxy and pyrrolidine-1-sulfonyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as solvent choice and temperature, play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

METHYL (2E)-3-[2-METHOXY-5-(PYRROLIDINE-1-SULFONYL)PHENYL]PROP-2-ENOATE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s interactions with biological molecules are studied to understand its potential as a biochemical tool.

Medicine: Research is conducted to explore its potential therapeutic effects and mechanisms of action.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which METHYL (2E)-3-[2-METHOXY-5-(PYRROLIDINE-1-SULFONYL)PHENYL]PROP-2-ENOATE exerts its effects involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, leading to changes in cellular functions. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

METHYL (2E)-3-[2-METHOXY-5-(PYRROLIDINE-1-SULFONYL)PHENYL]PROP-2-ENOATE: shares similarities with other compounds containing methoxy, pyrrolidine, and sulfonyl groups.

Phenylboronic Pinacol Esters: These compounds are used in drug design and delivery but are less stable in water compared to METHYL (2E)-3-[2-METHOXY-5-(PYRROLIDINE-1-SULFONYL)PHENYL]PROP-2-ENOATE.